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Introduction
Targeted protein degradation (TPD) has emerged as a powerful therapeutic modality that

utilizes the cell's own ubiquitin-proteasome system to eliminate disease-causing proteins.

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules at the forefront of

this technology. CG428 is a potent and selective PROTAC designed to target Tropomyosin

Receptor Kinases (TRKs) for degradation.[1][2][3][4][5][6] This document provides detailed

application notes and experimental protocols for the use of CG428 in TPD studies.

CG428 is comprised of a ligand that binds to the TRK kinase domain, a linker, and a ligand that

recruits the Cereblon (CRBN) E3 ubiquitin ligase.[1][2] This tripartite assembly facilitates the

ubiquitination of TRK proteins, marking them for subsequent degradation by the proteasome.

The degradation of TRK proteins inhibits downstream signaling pathways, such as the PLCγ1

pathway, which are crucial for cell growth and survival in certain cancers.[1][2][6]

Data Presentation
The following tables summarize the quantitative data for CG428, demonstrating its efficacy and

selectivity in various assays.

Table 1: In Vitro Degradation and Biological Activity of CG428
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Parameter Cell Line Target Protein Value Reference

DC50 KM12
TPM3-TRKA

Fusion
0.36 nM [1][3]

DC50 HEL Wild-Type TRKA 1.26 nM [3]

IC50 (Growth) KM12 - 2.9 nM [1]

IC50 (pPLCγ1) KM12 - 0.33 nM [1]

Table 2: Binding Affinity of CG428 for TRK Family Members

Target Protein Kd (nM) Reference

TRKA 1 [1]

TRKB 28 [1]

TRKC 4.2 [1]
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CG428 Mechanism of Action
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Experimental Workflow for TPD Studies

1. Cell Culture
(e.g., KM12 cells)

2. Treatment with CG428
(Dose-response & Time-course)

3. Western Blot
(TRK Degradation, DC50)

4. Co-Immunoprecipitation
(Ternary Complex Formation)

5. Ubiquitination Assay
(In vitro or in-cell)

6. Cell Viability Assay
(IC50)

7. Quantitative Proteomics
(Selectivity Profile)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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